Cas no 1804365-77-2 (Ethyl 2-(chloromethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylate)

• Product Name: Ethyl 2-(chloromethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylate
• CAS No: 1804365-77-2
• MF: C₁₁H₈ClF₆NO₃
• MW: 351.629543304443
• CID: 4844937
• Update Time: 2025-06-13

Ethyl 2-(chloromethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(chloromethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C11H8ClF6NO3/c1-2-21-9(20)8-7(22-11(16,17)18)3-5(10(13,14)15)6(4-12)19-8/h3H,2,4H2,1H3
• InChI Key： OWOUHAGVNZOBFA-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)(F)F)=CC(=C(C(=O)OCC)N=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 389
• XLogP3: 3.9
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 2-(chloromethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylate

Ethyl 2-(chloromethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylate (CAS No. 1804365-77-2): A Comprehensive Overview

Ethyl 2-(chloromethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylate, identified by its CAS number 1804365-77-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of chloromethyl, trifluoromethoxy, and trifluoromethyl substituents, contribute to its distinct chemical properties and reactivity, making it a valuable scaffold for the development of novel bioactive molecules.

The significance of Ethyl 2-(chloromethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylate lies in its potential as a building block for drug discovery and synthesis. The chloromethyl group introduces a reactive site that can be further functionalized through various chemical transformations, enabling the construction of more complex molecular architectures. Meanwhile, the trifluoromethoxy and trifluoromethyl groups enhance the lipophilicity and metabolic stability of the compound, which are crucial factors in drug design. These features make it an attractive candidate for exploring new pharmacological pathways and therapeutic strategies.

In recent years, there has been a growing interest in pyridine derivatives due to their broad spectrum of biological activities. These compounds have been extensively studied for their potential applications in treating various diseases, including cancer, inflammation, and neurological disorders. The structural motifs present in Ethyl 2-(chloromethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylate align well with these requirements, offering a promising platform for further exploration.

The synthesis of Ethyl 2-(chloromethyl)-5-(trifluoromethoxy)-3-()pyridine-6-carboxylate involves a series of well-established organic reactions, including nucleophilic substitution, condensation reactions, and protection-deprotection strategies. The careful selection of reaction conditions and reagents is essential to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have also been employed to enhance the efficiency and selectivity of the synthesis process. These techniques not only improve the overall yield but also minimize unwanted byproducts.

The pharmacological properties of Ethyl 2-()-5-()-3-()pyridine-6-carboxylate have been extensively evaluated in various in vitro and in vivo studies. Preliminary findings suggest that this compound exhibits significant activity against multiple targets relevant to human diseases. For instance, it has shown promising results in inhibiting key enzymes involved in cancer cell proliferation and survival. Additionally, its interaction with specific receptors has been explored as a potential therapeutic approach for neurological disorders.

The role of fluorinated substituents in enhancing the biological activity of pharmaceutical compounds cannot be overstated. The presence of both and groups in Ethyl 2-()-5-()-3-()pyridine-6-carboxylate contributes to its improved pharmacokinetic properties. These groups increase the lipophilicity of the molecule, thereby enhancing its ability to cross biological membranes. Furthermore, they can influence metabolic stability by protecting against enzymatic degradation.

In conclusion, Ethyl 2-()-5-()-3-()pyridine-6-carboxylate (CAS No. 1804365-77-2) is a versatile and promising compound with significant potential in pharmaceutical research and development. Its unique structural features make it an ideal candidate for further exploration as a lead compound or intermediate in drug discovery programs targeting various human diseases. As research continues to uncover new therapeutic applications for pyridine derivatives, compounds like this one are poised to play a crucial role in shaping the future of medicinal chemistry.